Cas no 139541-35-8 (2-amino-6-(tert-butyl)pyrimidin-4(3H)-one)
139541-35-8 structure
Product Name:2-amino-6-(tert-butyl)pyrimidin-4(3H)-one
CAS No:139541-35-8
MF:C8H13N3O
MW:167.208321332932
CID:1274817
PubChem ID:135822790
Update Time:2025-04-20
2-amino-6-(tert-butyl)pyrimidin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Pyrimidinone, 2-amino-6-(1,1-dimethylethyl)-
- 4(3H)-PYRIMIDINONE,2-AMINO-6-(1,1-DIMETHYLETHYL)
- 2-amino-6-(tert-butyl)pyrimidin-4(3H)-one
- 2-AMINO-4-HYDROXY-6-T-BUTYLPYRIMIDINE
- 2-amino-6-tert-butyl-1H-pyrimidin-4-one
- DB-329893
- starbld0011261
- 2-amino-4-hydroxy-6-tert-butylpyrimidine
- AKOS010519068
- 2-amino-6-tert-butylpyrimidin-4-ol
- F2158-2298
- 139541-35-8
- SCHEMBL8295992
- LTKWJTJJGNNDAY-UHFFFAOYSA-N
- 2-amino-4-tert-butyl-1H-pyrimidin-6-one
- 2-amino-6-tert-butylpyrimidin-4(3H)-one
- EN300-1461885
- SCHEMBL3188969
-
- Inchi: 1S/C8H13N3O/c1-8(2,3)5-4-6(12)11-7(9)10-5/h4H,1-3H3,(H3,9,10,11,12)
- InChI Key: LTKWJTJJGNNDAY-UHFFFAOYSA-N
- SMILES: O=C1C=C(C(C)(C)C)N=C(N)N1
Computed Properties
- Exact Mass: 167.10599
- Monoisotopic Mass: 167.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.5A^2
- XLogP3: 0.4
Experimental Properties
- PSA: 67.48
2-amino-6-(tert-butyl)pyrimidin-4(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A192171-100mg |
2-amino-6-(tert-butyl)pyrimidin-4(3h)-one |
139541-35-8 | 100mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A192171-500mg |
2-amino-6-(tert-butyl)pyrimidin-4(3h)-one |
139541-35-8 | 500mg |
$ 295.00 | 2022-06-08 | ||
| TRC | A192171-1g |
2-amino-6-(tert-butyl)pyrimidin-4(3h)-one |
139541-35-8 | 1g |
$ 475.00 | 2022-06-08 | ||
| Enamine | EN300-1461885-0.05g |
2-amino-6-tert-butylpyrimidin-4-ol |
139541-35-8 | 0.05g |
$612.0 | 2023-07-10 | ||
| Enamine | EN300-1461885-0.1g |
2-amino-6-tert-butylpyrimidin-4-ol |
139541-35-8 | 0.1g |
$640.0 | 2023-07-10 | ||
| Enamine | EN300-1461885-0.25g |
2-amino-6-tert-butylpyrimidin-4-ol |
139541-35-8 | 0.25g |
$670.0 | 2023-07-10 | ||
| Enamine | EN300-1461885-0.5g |
2-amino-6-tert-butylpyrimidin-4-ol |
139541-35-8 | 0.5g |
$699.0 | 2023-07-10 | ||
| Enamine | EN300-1461885-1.0g |
2-amino-6-tert-butylpyrimidin-4-ol |
139541-35-8 | 1.0g |
$728.0 | 2023-07-10 | ||
| Enamine | EN300-1461885-2.5g |
2-amino-6-tert-butylpyrimidin-4-ol |
139541-35-8 | 2.5g |
$1428.0 | 2023-07-10 | ||
| Enamine | EN300-1461885-5.0g |
2-amino-6-tert-butylpyrimidin-4-ol |
139541-35-8 | 5.0g |
$2110.0 | 2023-07-10 |
2-amino-6-(tert-butyl)pyrimidin-4(3H)-one Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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